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Compound of Interest

Bis(4-Methyl-2-pentyl) Phthalate-
a4

Cat. No.: B569739

Compound Name:

Technical Guide: Bis(4-Methyl-2-pentyl)
Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
technical data for Bis(4-Methyl-2-pentyl) Phthalate-d4. It is important to note that a complete
Safety Data Sheet (SDS) specifically for the deuterated form was not publicly available at the
time of this writing. The safety and toxicological information presented here is largely based on
data for the non-deuterated form, Bis(4-Methyl-2-pentyl) Phthalate. While the toxicological
properties are expected to be similar, this assumption should be considered when handling this
compound. All laboratory work should be conducted under the guidance of a qualified
professional and in accordance with institutional safety protocols.

Chemical and Physical Properties

Bis(4-Methyl-2-pentyl) Phthalate-d4 is the deuterium-labeled form of Bis(4-Methyl-2-pentyl)
Phthalate, a member of the phthalate ester class of compounds. Phthalates are commonly
used as plasticizers to increase the flexibility, durability, and longevity of plastics. The
deuterated form is valuable in research settings, particularly in pharmacokinetic and metabolic
studies, where it can be used as an internal standard for quantitative analysis.
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Quantitative Data Summary:

Property Bis(4-Methyl-2-pentyl) Bis(4-Methyl-2-pentyl)
Phthalate-d4 Phthalate

CAS Number 1398066-13-1 146-50-9, 84-63-9

Molecular Formula C20H26D404 C20H3004

Molecular Weight 338.47 g/mol 334.45 g/mol [1]

Appearance Solid Colorless liquid

Boiling Point Not available 341.5 °C at 760 mmHg

Flash Point Not available 180 °C

Density Not available 1.01 g/cm3

Safety and Hazard Information

The non-deuterated form, Bis(4-Methyl-2-pentyl) Phthalate, is classified as a reproductive
toxicant. It is crucial to handle the deuterated form with the same level of caution.

GHS Hazard Classification (for non-deuterated form):[2]

Hazard Class Category Hazard Statement

H360: May damage fertility or

Reproductive Toxicity 1B )
the unborn child

Precautionary Statements:
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Code Statement

P201 Obtain special instructions before use.

Do not handle until all safety precautions have

P202
been read and understood.
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.
IF exposed or concerned: Get medical advice/
P308 + P313 ]
attention.
P405 Store locked up.
Dispose of contents/container to an approved
P501

waste disposal plant.

Handling and Storage:

o Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation
of vapors and contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Disposal:

Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It is recommended to use a licensed chemical waste disposal company.

Toxicological Information and Endocrine Disruption

Phthalates, as a class of chemicals, are recognized as endocrine-disrupting chemicals (EDCs).

They can interfere with the body's hormonal systems, potentially leading to adverse

developmental, reproductive, neurological, and immune effects. The primary mechanisms of

endocrine disruption by phthalates include anti-androgenic activity and inhibition of

steroidogenesis.

Mechanism of Endocrine Disruption

The endocrine-disrupting effects of phthalates are primarily attributed to their ability to:

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Antagonize Androgen Receptors: Phthalates and their metabolites can bind to androgen
receptors, blocking the action of natural androgens like testosterone. This can disrupt male
reproductive development and function.

« Inhibit Steroidogenesis: Phthalates can interfere with the synthesis of steroid hormones,
including testosterone, by down-regulating the expression of key enzymes in the
steroidogenic pathway.

Signaling Pathway
The following diagram illustrates the general signaling pathway for endocrine disruption by

phthalates, focusing on the inhibition of steroidogenesis.

Caption: General mechanism of endocrine disruption by phthalates.

Experimental Protocols

Detailed experimental protocols for toxicological or in vivo studies specifically using Bis(4-
Methyl-2-pentyl) Phthalate-d4 are not readily available in the public domain. However,
general protocols for studying the endocrine-disrupting effects of phthalates can be adapted.
The following provides a conceptual framework for such experiments.

In Vitro Steroidogenesis Assay

Objective: To assess the effect of Bis(4-Methyl-2-pentyl) Phthalate-d4 on steroid hormone
production.

Methodology:

o Cell Culture: Human adrenocortical carcinoma (H295R) cells are a commonly used model for
studying steroidogenesis. Culture H295R cells in appropriate media supplemented with fetal
bovine serum and antibiotics.

o Treatment: Plate cells in multi-well plates and allow them to adhere. Replace the medium
with fresh medium containing various concentrations of Bis(4-Methyl-2-pentyl) Phthalate-
d4 (dissolved in a suitable solvent like DMSQO) and a positive control (e.g., forskolin).

 Incubation: Incubate the cells for a specified period (e.g., 24-48 hours).
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o Hormone Quantification: Collect the cell culture supernatant and quantify the levels of steroid
hormones (e.g., testosterone, progesterone, estradiol) using methods such as ELISA or LC-
MS/MS.

o Data Analysis: Compare the hormone levels in the treated groups to the vehicle control to
determine the effect of the compound on steroidogenesis.

In Vivo Reproductive Toxicity Study (Conceptual)

Objective: To evaluate the potential reproductive toxicity of Bis(4-Methyl-2-pentyl) Phthalate-
d4 in a rodent model.

Methodology:
o Animal Model: Use a suitable rodent model, such as Sprague-Dawley rats.

» Dosing: Administer Bis(4-Methyl-2-pentyl) Phthalate-d4 via an appropriate route (e.qg., oral
gavage) to different groups of animals at various dose levels for a specified duration (e.g.,
during critical windows of development).

e Parameters to be Monitored:

o Males: Anogenital distance in pups, testicular weight, sperm count and motility, and
histopathological examination of reproductive organs.

o Females: Estrous cyclicity, fertility rates, and histopathological examination of reproductive
organs.

» Data Analysis: Analyze the collected data for statistically significant differences between the
treated and control groups.

Workflow for a Conceptual In Vivo Study:
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Conceptual Workflow for In Vivo Reproductive Toxicity Study
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Caption: Conceptual workflow for an in vivo reproductive toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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